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Compound of Interest

Compound Name: Cholecystokinin-J

Cat. No.: B1668895

Note on Compound Nomenclature: The designation "JMV-180" can be ambiguous. In scientific
literature, it most commonly refers to CCK-JMV-180, a ligand for the cholecystokinin (CCK)
receptor. However, the "IMV" prefix is also used for other compounds involved in appetite
regulation that target the ghrelin receptor, such as the agonist JIMV-1843 and the antagonist
JMV-2959. To provide a comprehensive resource, this document details the application of all
three compounds in appetite regulation research.

Section 1: CCK-JMV-180 (Cholecystokinin Receptor
Ligand)
Application Notes

CCK-JMV-180 is a peptide analog of the C-terminal heptapeptide of cholecystokinin (CCK).[1]
It is a valuable tool for studying the role of the CCK-A receptor (CCK1R) in satiety and appetite
regulation. CCK is a gut hormone released post-prandially that induces a feeling of fullness.[2]

The mechanism of action of CCK-JMV-180 is species-dependent. In rats, it acts as a partial
agonist, specifically as an agonist at high-affinity CCK receptors and a competitive antagonist
at low-affinity CCK receptors.[3][4] This dual action makes it useful for dissecting the roles of
different receptor affinity states. In mice, however, CCK-JMV-180 acts as a full agonist at both
high- and low-affinity sites, potently suppressing food intake.[4] This species-specific difference
is critical for experimental design and data interpretation.
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Data Presentation

Table 1: Effects of CCK-JMV-180 on Food Intake

. Administration
Species
Route

Dose

Effect on Food
Intake

Reference

Intraperitoneal

(i.p.)

Rat

Not specified

Failed to
suppress liquid
diet intake

Intraperitoneal

(i.p.)

Rat

Not specified

Antagonized the
anorectic effects
of CCK-8

Intraperitoneal

(i.p.)

Mouse

Not specified

Potently
suppressed

liquid diet intake

Experimental Protocols

Protocol 1: Investigation of CCK-JMV-180's Effect on Food Intake in Mice

e Animal Model: Adult male C57BL/6 mice, individually housed to monitor food intake

accurately.

o Acclimatization: Allow mice to acclimate to the housing conditions and handling for at least

one week before the experiment.

e Drug Preparation: Dissolve CCK-JMV-180 in sterile saline (0.9% NaCl). The concentration

should be calculated based on the desired dose and an injection volume of 10 ml/kg body

weight.
o Experimental Groups:

o Vehicle control (saline)

o CCK-JMV-180 (effective dose to be determined by a dose-response study)
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e Procedure:

o

Fast the mice for a predetermined period (e.g., 4-6 hours) to ensure motivation to eat.

[¢]

Administer CCK-JMV-180 or vehicle via intraperitoneal (i.p.) injection.

[¢]

Immediately after injection, provide a pre-weighed amount of standard chow or a liquid
diet.

o

Measure food intake at regular intervals (e.g., 30, 60, 120, and 240 minutes) by weighing
the remaining food.

o Data Analysis: Analyze the cumulative food intake at each time point using an appropriate
statistical test (e.g., t-test or ANOVA) to compare the CCK-JMV-180 treated group with the
vehicle control group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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